Propan-2-yl 4-[(1-{2-chloro-5-[(dodecane-1-sulfonyl)amino]anilino}-4,4-dimethyl-1,3-dioxopentan-2-yl)oxy]benzoate

• CAS RN: 116312-72-2
• Molecular Formula: C35H51ClN2O7S
• Molecular Weight: 679.3 g/mol
• IUPAC Name: propan-2-yl 4-[1-[2-chloro-5-(dodecylsulfonylamino)anilino]-4,4-dimethyl-1,3-dioxopentan-2-yl]oxybenzoate
• InChI: InChI=1S/C35H51ClN2O7S/c1-7-8-9-10-11-12-13-14-15-16-23-46(42,43)38-27-19-22-29(36)30(24-27)37-33(40)31(32(39)35(4,5)6)45-28-20-17-26(18-21-28)34(41)44-25(2)3/h17-22,24-25,31,38H,7-16,23H2,1-6H3,(H,37,40)
• InChI Key: DOOYLLWEQNZSMF-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCS(=O)(=O)NC1=CC(=C(C=C1)Cl)NC(=O)C(C(=O)C(C)(C)C)OC2=CC=C(C=C2)C(=O)OC(C)C

Description

Propan-2-yl 4-[(1-{2-chloro-5-[(dodecane-1-sulfonyl)amino]anilino}-4,4-dimethyl-1,3-dioxopentan-2-yl)oxy]benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism Of Action

The mechanism of action of Propan-2-yl 4-[(1-{2-chloro-5-[(dodecane-1-sulfonyl)amino]anilino}-4,4-dimethyl-1,3-dioxopentan-2-yl)oxy]benzoate is not fully understood. However, it is believed to inhibit the activity of certain enzymes involved in the inflammatory response and cell proliferation.

Biochemical And Physiological Effects

Propan-2-yl 4-[(1-{2-chloro-5-[(dodecane-1-sulfonyl)amino]anilino}-4,4-dimethyl-1,3-dioxopentan-2-yl)oxy]benzoate has been found to exhibit anti-inflammatory effects by reducing the production of inflammatory cytokines. It has also been shown to inhibit cell proliferation in certain cancer cell lines. Additionally, the compound has been investigated for its potential antibacterial activity.

Advantages And Limitations For Lab Experiments

One advantage of using Propan-2-yl 4-[(1-{2-chloro-5-[(dodecane-1-sulfonyl)amino]anilino}-4,4-dimethyl-1,3-dioxopentan-2-yl)oxy]benzoate in lab experiments is its potential as a drug delivery system due to its ability to target specific cells. However, one limitation is that the mechanism of action is not fully understood, which may hinder its use in certain applications.

Future Directions

There are several future directions for the study of Propan-2-yl 4-[(1-{2-chloro-5-[(dodecane-1-sulfonyl)amino]anilino}-4,4-dimethyl-1,3-dioxopentan-2-yl)oxy]benzoate. One potential direction is to investigate its use as a potential drug delivery system for the treatment of specific diseases. Another direction is to further elucidate its mechanism of action to better understand its potential applications. Additionally, the compound could be further studied for its antibacterial properties and potential use in the development of new antibiotics.

Synthesis Methods

The synthesis of Propan-2-yl 4-[(1-{2-chloro-5-[(dodecane-1-sulfonyl)amino]anilino}-4,4-dimethyl-1,3-dioxopentan-2-yl)oxy]benzoate involves several steps. The initial step involves the protection of the carboxylic acid group of 4-hydroxybenzoic acid using isopropylidene acetone. This intermediate compound is then treated with 2-chloro-5-nitrobenzene sulfonamide to form the corresponding sulfonamide derivative. The reduction of the nitro group using palladium on carbon catalyst yields the aniline derivative. The final step involves the reaction of the aniline derivative with 2,4-pentanedione in the presence of triethylamine to form the desired compound.

Scientific Research Applications

Propan-2-yl 4-[(1-{2-chloro-5-[(dodecane-1-sulfonyl)amino]anilino}-4,4-dimethyl-1,3-dioxopentan-2-yl)oxy]benzoate has been extensively studied for its potential applications in various fields. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. The compound has also been investigated for its use as a potential drug delivery system due to its ability to target specific cells.